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Compound of Interest

Compound Name: Atto 590 NHS ester

Cat. No.: B1515295

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atto 590 is a fluorescent label belonging to the rhodamine dye family, characterized by its
strong absorption, high fluorescence quantum yield, and excellent photostability.[1][2][3] These
properties make it an ideal candidate for various life science applications, including the labeling
of peptides and proteins for use in fluorescence microscopy, single-molecule detection, and
flow cytometry.[1][4] The N-hydroxysuccinimide (NHS) ester of Atto 590 is a widely used
derivative that efficiently reacts with primary amines, such as the N-terminus of a peptide or the
side chain of a lysine residue, to form a stable amide bond. This document provides a detailed
protocol for the conjugation of Atto 590 NHS ester to peptides, along with key technical data
and workflow diagrams.

Quantitative Data Summary

The following table summarizes the key quantitative data for Atto 590 and its NHS ester
derivative.
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Parameter Value Reference
Molecular Weight (MW) 788.24 g/mol

Excitation Maximum (Aabs) 593 nm

Emission Maximum (Afl) 622 nm

Molar Extinction Coefficient
1.2 x 10"5 M~-1 cm”-1
(emax)

Fluorescence Quantum Yield

80%
(nfl)
Fluorescence Lifetime (tfl) 3.7ns
Correction Factor (CF280) 0.43
Optimal pH for Labeling 8.0-9.0

-20°C, protected from light and
Recommended Storage ]
moisture

Experimental Protocols

This section details the materials, reagents, and step-by-step methodology for conjugating Atto
590 NHS ester to a peptide.

Materials and Reagents

Peptide with a primary amine group (N-terminus or lysine residue)

Atto 590 NHS ester

Amine-free, anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5

Purification column: Sephadex G-25 or equivalent gel filtration column or Reverse-Phase
High-Performance Liquid Chromatography (RP-HPLC) system.
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o Phosphate-Buffered Saline (PBS), pH 7.4

Step-by-Step Protocol

1. Preparation of Reagents:

o Peptide Solution: Dissolve the peptide in the reaction buffer to a final concentration of 1-10
mg/mL. Ensure the peptide solution is free from any amine-containing substances like Tris or
glycine. If the peptide is in a buffer containing amines, it should be dialyzed against PBS.

o Atto 590 NHS Ester Stock Solution: Immediately before use, dissolve the Atto 590 NHS
ester in amine-free, anhydrous DMF or DMSO to a concentration of 1-10 mg/mL. This
solution is sensitive to moisture and should be prepared fresh.

2. Labeling Reaction:

» Molar Ratio Calculation: The optimal molar ratio of dye to peptide can vary. A starting point is
a 2 to 10-fold molar excess of the Atto 590 NHS ester to the peptide.

e Reaction Incubation: Add the calculated volume of the Atto 590 NHS ester stock solution to
the peptide solution. Gently mix and incubate the reaction at room temperature for 1 to 4
hours, protected from light. For Atto 590 NHS, a longer incubation time of up to 18 hours at
room temperature may be required for the reaction to be completed.

3. Purification of the Labeled Peptide:

o Gel Filtration: Separate the labeled peptide from the unreacted dye and hydrolysis
byproducts using a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with PBS.
The first colored fraction to elute will be the Atto 590-labeled peptide.

e RP-HPLC: For higher purity, RP-HPLC is a suitable method. Use a C18 column with a
gradient of water (with 0.1% TFA) and acetonitrile (with 0.1% TFA).

4. Characterization and Storage:

o Concentration and Degree of Labeling (DOL): The concentration of the labeled peptide and
the DOL can be determined spectrophotometrically.
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o Storage: Store the purified, labeled peptide at -20°C or -80°C, protected from light.

Visualizations
Chemical Reaction of Atto 590 NHS Ester with a Peptide
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Click to download full resolution via product page

Caption: Covalent bond formation between a peptide's primary amine and Atto 590 NHS ester.

Experimental Workflow for Peptide Labeling
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5. Storage
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Caption: Step-by-step workflow for labeling peptides with Atto 590 NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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